Cas no 18436-72-1 (6-tert-butyl-4-chloro-quinoline)

• Product Name: 6-tert-butyl-4-chloro-quinoline
• CAS No: 18436-72-1
• MF: C₁₃H₁₄ClN
• MW: 219.709962368011
• MDL: MFCD12192767
• CID: 1378232
• PubChem ID: 43531960
• Update Time: 2025-08-05

6-tert-butyl-4-chloro-quinoline Chemical and Physical Properties

Names and Identifiers

• 4-chloro-6-(2-methyl-2-propanyl)quinoline
• CTK5A0981
• 4-Chlor-6-phenyl-chinolin
• AC1L5DA8
• AKOS005842390
• AR-1G1742
• AG-J-58845
• AC1Q3LGH
• NSC12826
• 6-tert-butyl-4-chloro-quinoline
• 4-Chlor-6-tert.-butyl-chinolin
• 4-chloro-6-phenyl-quinoline
• CTK5A0981; 4-Chlor-6-phenyl-chinolin; AC1L5DA8; AKOS005842390; AR-1G1742; AG-J-58845; AC1Q3LGH; NSC12826; 6-tert-butyl-4-chloro-quinoline; 4-Chlor-6-tert.-butyl-chinolin; 4-chloro-6-phenyl-quinoline;
• SB68949
• 6-(tert-Butyl)-4-chloroquinoline
• DTXSID901279299
• 6-tert-butyl-4-chloroquinoline
• 4-Chloro-6-(1,1-dimethylethyl)quinoline
• SCHEMBL15043734
• G11235
• 18436-72-1

• MDL： MFCD12192767
• Inchi： 1S/C13H14ClN/c1-13(2,3)9-4-5-12-10(8-9)11(14)6-7-15-12/h4-8H,1-3H3
• InChI Key： KRVMLZMNINVLIV-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C2C=CC(=CC2=1)C(C)(C)C

Computed Properties

• Exact Mass: 219.0814771g/mol
• Monoisotopic Mass: 219.0814771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on 6-tert-butyl-4-chloro-quinoline

Introduction to 6-tert-butyl-4-chloro-quinoline (CAS No. 18436-72-1)

6-tert-butyl-4-chloro-quinoline, identified by the Chemical Abstracts Service Number (CAS No.) 18436-72-1, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its versatile structural framework and potential biological activities. This compound belongs to the quinoline family, a class of nitrogen-containing aromatic compounds known for their broad spectrum of applications in medicinal chemistry, particularly in the development of antimicrobial, antimalarial, and anticancer agents.

The structural motif of 6-tert-butyl-4-chloro-quinoline features a quinoline core substituted with a tert-butyl group at the 6-position and a chloro group at the 4-position. This specific substitution pattern imparts unique electronic and steric properties to the molecule, making it a valuable scaffold for further derivatization and exploration of its pharmacological properties. The presence of the tert-butyl group enhances the lipophilicity of the compound, potentially improving its cell membrane permeability, while the chloro group can serve as a handle for further chemical modifications, such as nucleophilic aromatic substitution reactions.

In recent years, quinoline derivatives have been extensively studied for their potential in addressing various therapeutic challenges. The introduction of functional groups like tert-butyl and chloro not only modifies the physical-chemical properties of the parent quinoline molecule but also opens up avenues for exploring novel interactions with biological targets. The tert-butyl group, in particular, is known to influence the conformational flexibility and binding affinity of molecules, making it a popular choice for drug design.

One of the most compelling aspects of 6-tert-butyl-4-chloro-quinoline is its potential application in developing novel therapeutic agents. Researchers have been exploring its derivatives for their activity against various pathogens and diseases. For instance, modifications at the 6-position with electron-withdrawing groups like chlorine have been shown to enhance the antimicrobial properties of quinoline derivatives. This has led to investigations into its efficacy against resistant bacterial strains and protozoan parasites.

The synthesis of 6-tert-butyl-4-chloro-quinoline typically involves multi-step organic reactions starting from readily available quinoline precursors. The introduction of the tert-butyl group can be achieved through Friedel-Crafts alkylation or by using Grignard reagents, while the chlorination step can be performed using reagents such as phosphorus oxychloride (POCl₃) or sulfuryl chloride (SO₂Cl₂). These synthetic routes highlight the compound's accessibility and suitability for further structural optimization.

Recent advancements in computational chemistry have also facilitated the study of 6-tert-butyl-4-chloro-quinoline and its derivatives. Molecular modeling techniques have been employed to predict binding modes and interactions with biological targets, providing insights into its potential pharmacological activity. These computational studies have complemented experimental efforts, allowing researchers to design more effective analogs with enhanced potency and reduced toxicity.

The biological activity of 6-tert-butyl-4-chloro-quinoline has been evaluated in various in vitro and in vivo models. Preliminary studies have suggested that this compound exhibits promising antimicrobial properties against certain bacterial species. Additionally, its derivatives have shown potential in inhibiting enzymes involved in cancer cell proliferation. These findings underscore the importance of further investigating this compound as a lead structure for drug discovery.

The development of novel pharmaceutical agents often involves optimizing synthetic pathways to improve yield, purity, and scalability. For 6-tert-butyl-4-chloro-quinoline, efforts have been focused on developing greener synthetic methods that minimize waste and hazardous byproducts. Transition-metal-catalyzed reactions and flow chemistry approaches are among the emerging techniques being explored to enhance the sustainability of its synthesis.

The role of quinoline derivatives in addressing global health challenges cannot be overstated. Diseases such as malaria, tuberculosis, and certain viral infections continue to pose significant threats worldwide. Compounds like 6-tert-butyl-4-chloro-quinoline offer a starting point for developing new treatments that can complement existing therapies or overcome drug resistance issues.

In conclusion, 6-tert-butyl-4-chloro-quinoline (CAS No. 18436-72-1) represents a promising scaffold for pharmaceutical innovation. Its unique structural features, combined with recent advancements in synthetic and computational chemistry, make it an attractive candidate for further exploration. As research continues to uncover new applications and optimize synthetic methodologies, this compound is poised to contribute significantly to the development of next-generation therapeutic agents.